Cas no 141602-25-7 (4-Chloro-6-ethylpyrimidine)

• Product Name: 4-Chloro-6-ethylpyrimidine
• CAS No: 141602-25-7
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• MDL: MFCD09746254
• CID: 822828
• PubChem ID: 11137271
• Update Time: 2025-05-20

4-Chloro-6-ethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-ethylpyrimidine
• 4-Aethyl-6-chlor-pyrimidin
• 4-chloranyl-6-ethyl-pyrimidine
• 4-chloro-6-ethyl-pyrimidine
• 4-chloro-6-ethylpyrimidine(SALTDATA: FREE)
• 4-ethyl-6-chloro-pyrimidine
• AC1Q2U5F
• CTK8E4954
• F1967-0491
• PubChem22620
• Pyrimidine, 4-chloro-6-ethyl-
• 4-chloro-6-ethyl pyrimidine
• 4-Ethyl-6-chloropyrimidine
• MFZPGDQOHZBCRW-UHFFFAOYSA-N
• AB51253
• AM20080745
• ST24043606
• A807779
• J-515091
• 141602-25-7
• EN300-53289
• DTXSID10456473
• Z798251108
• MFCD09746254
• CS-13361
• F17302
• AKOS005207104
• SY174020
• Pyrimidine, 4-chloro-6-ethyl- (9CI)
• CS-W020142
• SCHEMBL1370741

• MDL： MFCD09746254
• Inchi： 1S/C6H7ClN2/c1-2-5-3-6(7)9-4-8-5/h3-4H,2H2,1H3
• InChI Key： MFZPGDQOHZBCRW-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC)=NC=N1

Computed Properties

• Exact Mass: 142.02991
• Monoisotopic Mass: 142.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2

Experimental Properties

• Color/Form: NA
• Density: 1.181±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 193 ºC
• Flash Point: 98.9±7.4 ºC,
• Solubility: Slightly soluble (5.1 g/l) (25 º C),
• PSA: 25.78
• LogP: 1.69240

4-Chloro-6-ethylpyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-Chloro-6-ethylpyrimidine

Introduction to 4-Chloro-6-Ethylpyrimidine (CAS No. 141602-25-7)

The compound 4-Chloro-6-Ethylpyrimidine (CAS No. 141602-25-7) is a heterocyclic aromatic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the pyrimidine family, which is a six-membered ring consisting of four carbon atoms and two nitrogen atoms at positions 1 and 3. The substitution pattern of 4-Chloro-6-Ethylpyrimidine includes a chlorine atom at position 4 and an ethyl group at position 6, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 4-Chloro-6-Ethylpyrimidine as a precursor for developing novel drugs targeting various diseases. For instance, researchers have explored its role in the synthesis of antitumor agents, where the pyrimidine ring serves as a scaffold for attaching bioactive groups. The chlorine substituent at position 4 enhances the compound's reactivity, enabling further functionalization to create derivatives with desired pharmacological properties.

In addition to its pharmaceutical applications, 4-Chloro-6-Ethylpyrimidine has shown promise in the field of materials science. Scientists have investigated its use in the development of advanced materials, such as organic semiconductors and optoelectronic devices. The ethyl group at position 6 contributes to the compound's solubility and stability, making it suitable for applications in high-tech industries.

The synthesis of 4-Chloro-6-Ethylpyrimidine involves a multi-step process that typically begins with the preparation of a suitable pyrimidine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made 4-Chloro-6-Ethylpyrimidine more accessible for large-scale applications.

Furthermore, the compound has been studied for its potential in agrochemicals, particularly as a component in herbicides and pesticides. Its unique chemical structure allows for selective interaction with target enzymes, making it a promising candidate for developing eco-friendly agricultural solutions.

In conclusion, 4-Chloro-6-Ethylpyrimidine (CAS No. 141602-25-7) is a versatile compound with wide-ranging applications across multiple industries. Its chemical properties and reactivity make it an essential building block for developing innovative products. As research continues to uncover new uses for this compound, its importance in modern chemistry is expected to grow significantly.